Cas no 1903166-01-7 (3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• CAS No: 1903166-01-7
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5548899
• PubChem ID: 91818930
• Update Time: 2025-10-28

3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1903166-01-7
• AKOS025390466
• F6524-3938
• [3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl]-thiophen-2-ylmethanone
• 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
• (3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)(thiophen-2-yl)methanone

• Inchi： 1S/C18H17N3O2S/c1-12-19-17(23-20-12)15-11-21(18(22)16-8-5-9-24-16)10-14(15)13-6-3-2-4-7-13/h2-9,14-15H,10-11H2,1H3
• InChI Key： QXCDPABCEUFPLU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C2=NC(C)=NO2)C(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole

Exploring the Chemistry and Applications of 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole (CAS No. 1903166-01-7)

The compound 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole (CAS No. 1903166-01-7) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. With its unique structural features, including a 1,2,4-oxadiazole core, a thiophene moiety, and a pyrrolidine ring, this compound exhibits versatile properties that make it a subject of ongoing research. Its molecular architecture combines aromaticity, polarity, and conformational flexibility, which are critical for interactions in biological systems and advanced material applications.

Recent studies highlight the potential of 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole in drug discovery, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The 1,2,4-oxadiazole ring, known for its bioisosteric properties, can mimic carboxylic acids or amides, enhancing binding affinity and metabolic stability. Meanwhile, the thiophene and phenyl groups contribute to π-π stacking interactions, a hot topic in the design of kinase inhibitors and GPCR-targeted therapeutics. Researchers are also exploring its role in photovoltaic materials, given the electron-rich nature of thiophene, which aligns with the growing demand for organic semiconductors in renewable energy technologies.

From a synthetic perspective, the preparation of CAS No. 1903166-01-7 involves multi-step organic transformations, including cyclization and acylation reactions. The pyrrolidine ring formation often employs aza-Michael additions, while the 1,2,4-oxadiazole is typically constructed via condensation of amidoximes with carboxylic acid derivatives. These methods are frequently discussed in forums and publications focusing on green chemistry and atom economy, reflecting the industry's shift toward sustainable synthesis. Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are essential for verifying purity and structure—a common concern among quality control professionals.

The versatility of 3-methyl-5-[4-phenyl-1-(thiophene-2-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole extends to its potential in agrochemicals and flavors/fragrances. Its hybrid structure could serve as a precursor for novel pesticides with improved environmental profiles, a trending topic given the global push for eco-friendly pest control. Additionally, the aromatic thiophene unit might contribute to unique olfactory properties, sparking interest in the fine chemicals sector. These applications align with frequent search queries about bioactive heterocycles and specialty chemicals, underscoring the compound's relevance across industries.

In conclusion, CAS No. 1903166-01-7 represents a compelling case study in the intersection of structure, function, and innovation. Its multifunctional heterocyclic design addresses key challenges in drug development, materials science, and sustainable chemistry—topics dominating academic and industrial discourse. As research progresses, this compound may unlock new opportunities in precision medicine and smart materials, further solidifying its importance in modern science.